Cas no 50-31-7 (2,3,6-Trichlorobenzoic acid)

• Product Name: 2,3,6-Trichlorobenzoic acid
• CAS No: 50-31-7
• MF: C₇H₃Cl₃O₂
• MW: 225.456519365311
• MDL: MFCD00053310
• CID: 367680
• Update Time: 2025-04-19

2,3,6-Trichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trichlorobenzoic acid
• 2,3,6-TRICHLORO-BENZOIC ACID
• Benzoic acid,2,3,6-trichloro-
• 2,3,4-TRI-O-ACETYL-B-D-RIBOPYRANOSYL AZIDE
• 2,3,6-TCBA
• 2,3,6-Trichlor-benzoesaeure
• Benzabar
• Benzac 1,281
• Benzoic acid,2,3,6-trichloro
• Fen-all
• TCBA
• Tribac
• Trysben
• HC 1281
• TCB
• 2,3,6-TBA
• Benzoic acid, 2,3,6-trichloro-
• Trisben
• Benzak
• Trisben [Czech]
• Benzak [Czech]
• 2,3,6-TBA(the herbicide)
• Acide trichlorobenzoique
• 2,3,6-Trichlorbenzoesaeure
• 2,3,6-TCB
• T-2
• Kyselina 2,3,6-trichlorbenzoova
• Acide trichlorobenzoique [French]
• VI4ST7ZIQG
• 2,3,6-TBA [BSI:ISO]
• 2,3,6-Trichlorbenzoesaeur

• MDL： MFCD00053310
• Inchi： 1S/C7H3Cl3O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key： XZIDTOHMJBOSOX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 223.92000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126.0 to 130.0 deg-C
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.34500
• Solubility: Not available

2,3,6-Trichlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H411
• Warning Statement： P264-P270-P273-P301+P312+P330-P391-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Category Code： 22-51/53
• Safety Instruction： S61
• RTECS：DH7700000
• Hazardous Material Identification：
• PackingGroup：III
• Risk Phrases：R22
• Safety Term：S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives